Cas no 847938-52-7 (6-chloro-N-[2-methoxy-5-(piperidine-1-sulfonyl)phenyl]pyridine-3-carboxamide)

• Product Name: 6-chloro-N-[2-methoxy-5-(piperidine-1-sulfonyl)phenyl]pyridine-3-carboxamide
• CAS No: 847938-52-7
• MF: C₁₈H₂₀ClN₃O₄S
• MW: 409.887102127075
• CID: 5960705
• PubChem ID: 4799242
• Update Time: 2025-06-13

6-chloro-N-[2-methoxy-5-(piperidine-1-sulfonyl)phenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• SMR001248659
• HMS3055P23
• EN300-26609773
• Z27835502
• 6-chloro-N-[2-methoxy-5-(piperidine-1-sulfonyl)phenyl]pyridine-3-carboxamide
• CHEMBL1707943
• 847938-52-7
• AKOS034029152
• MLS002166309

• Inchi： 1S/C18H20ClN3O4S/c1-26-16-7-6-14(27(24,25)22-9-3-2-4-10-22)11-15(16)21-18(23)13-5-8-17(19)20-12-13/h5-8,11-12H,2-4,9-10H2,1H3,(H,21,23)
• InChI Key： VLUFFDDTCQLJLF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1=C(C=CC(=C1)S(N1CCCCC1)(=O)=O)OC)=O

Computed Properties

• Exact Mass: 409.0863050g/mol
• Monoisotopic Mass: 409.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-chloro-N-[2-methoxy-5-(piperidine-1-sulfonyl)phenyl]pyridine-3-carboxamide

Research Brief on 6-chloro-N-[2-methoxy-5-(piperidine-1-sulfonyl)phenyl]pyridine-3-carboxamide (CAS: 847938-52-7)

The compound 6-chloro-N-[2-methoxy-5-(piperidine-1-sulfonyl)phenyl]pyridine-3-carboxamide (CAS: 847938-52-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific protein kinases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The structural features of 6-chloro-N-[2-methoxy-5-(piperidine-1-sulfonyl)phenyl]pyridine-3-carboxamide, such as the piperidine sulfonyl group and the chloro-pyridine moiety, contribute to its high binding affinity and selectivity towards target kinases. These properties make it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting kinase activity at nanomolar concentrations. For instance, a recent publication in the Journal of Medicinal Chemistry reported that this compound exhibited significant anti-proliferative effects against several cancer cell lines, including those resistant to conventional therapies. The study also elucidated the compound's pharmacokinetic profile, revealing favorable absorption and distribution characteristics.

Further investigations into the mechanism of action have revealed that 6-chloro-N-[2-methoxy-5-(piperidine-1-sulfonyl)phenyl]pyridine-3-carboxamide disrupts key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the phosphorylation of downstream effector proteins, leading to apoptosis in cancer cells. These findings underscore the compound's potential as a targeted therapy for malignancies with dysregulated kinase activity.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. For example, a recent patent application disclosed derivatives of the parent compound with improved metabolic stability and reduced toxicity. These advancements are expected to pave the way for preclinical and clinical evaluations in the near future.

In conclusion, 6-chloro-N-[2-methoxy-5-(piperidine-1-sulfonyl)phenyl]pyridine-3-carboxamide represents a valuable addition to the arsenal of kinase inhibitors under investigation for treating various diseases. Its unique chemical structure and potent biological activity make it a compelling subject for ongoing research. Future studies will likely explore its potential in combination therapies and its efficacy in patient-derived models, further validating its clinical relevance.